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Compound of Interest

Compound Name: N-Methylform-D1-amide

Cat. No.: B1418710

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents like N-Methylform-D1-amide is a critical component of laboratory safety
and environmental responsibility. This guide provides essential information for the safe
handling and disposal of N-Methylform-D1-amide, ensuring compliance with safety
regulations and minimizing environmental impact.

Key Physical and Chemical Properties

Understanding the properties of N-Methylform-D1-amide is foundational to its safe handling.
The following table summarizes key quantitative data, primarily based on its non-deuterated
analogue, N-Methylformamide.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1418710?utm_src=pdf-interest
https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.benchchem.com/product/b1418710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C2H4DNO
Molecular Weight 60.07 g/mol [1]
Physical State Liquid[2][3]
Appearance Colorless liquid[2][3]
Boiling Point 199-201 °CJ[2]
Melting Point -3.2 °C[2]

Flash Point 98 °C[4]

Autoignition Temperature 425 °C[2][4]

Density 1.011 g/cm3 at 20 °C[4]
Solubility Soluble in water[2][3]

Health Hazard Information

N-Methylform-D1-amide is classified as a substance with significant health risks. It is harmful
in contact with skin and is suspected of damaging the unborn child.[3][4] In case of exposure,
consult the Safety Data Sheet (SDS) and seek medical attention.

Proper Disposal Protocol

The disposal of N-Methylform-D1-amide must be conducted in accordance with local,
regional, national, and international regulations.[4] It should be treated as hazardous waste and
disposed of at an approved waste disposal plant.[3]

Step-by-Step Disposal Procedure:

o Consult Regulations: Before initiating disposal, consult your institution's environmental health
and safety (EHS) office and review all applicable regulations.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, eye protection, and face protection when handling N-
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Methylform-D1-amide.[4]

o Containment: Ensure the waste is stored in a suitable, clearly labeled, and tightly sealed
container to prevent leaks or spills.[5] Containers that have been opened must be carefully
resealed and kept upright.[5]

o Waste Collection:

o For Unused Product: If the original container is to be disposed of, ensure it is securely
closed.

o For Spills: In the event of a spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, dry sand).[5] Do not use combustible materials such as sawdust. Once
absorbed, collect the material and place it in a suitable, closed container for disposal as
hazardous waste.[5]

o Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-
ventilated area, away from incompatible substances, until it can be collected by a licensed
hazardous waste disposal service.[2]

» Documentation: Maintain accurate records of the disposed chemical, including its name,
quantity, and date of disposal, as required by your institution and local regulations.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a certified environmental management company. Do not dispose of N-Methylform-
D1-amide down the drain or in regular trash.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Methylform-D1-amide.
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N-Methylform-D1-amide Disposal Workflow

Start: Have N-Methylform-D1-amide for Disposal

e

Is the material in its original, sealed container? Is it a spill or contaminated material?

Absorb with inert material (e.@
@r is properly labeled and sealed.

Place absorbed material in a labeled, sealed hazardous@v

Store waste container in a designated, secure area.

Contact certified hazardous waste disposal service.

Complete all required disposal documentation.

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of N-Methylform-D1-
amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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